Cas no 19792-68-8 (21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl ester)

• Product Name: 21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl ester
• CAS No: 19792-68-8
• Molecular Formula: C₃₅H₄₀N₄O₆
• Molecular Weight: 612.7153
• CID: 123772
• PubChem ID: 5942341

21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl ester Properties

Names and Identifiers

• 21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl ester
• 21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethy...
• 21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,8,12-dimethyl est
• Bilirubin dimethyl ester
• (Z,Z)-bilirubindimethylester
• methyl 3-[5-[(Z)-(4-ethenyl-3-methyl-5-oxopyrrol-2-ylidene)methyl]-2-[[5-[(Z)-(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-4-methyl-1H-pyrrol-3-yl]propanoate
• Dimethyl bilirubin
• 19792-68-8
• Bilirubin dimethyl diester
• SCHEMBL3891408
• 21H-Biline-8,12-dipropanoic acid, 2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-, dimethyl ester

• InChIKey： UWZUXDQSJUVVTL-FLZZTMJYSA-N
• Inchi： InChI=1S/C35H40N4O6/c1-9-22-21(6)34(42)39-29(22)16-27-20(5)25(12-14-33(41)45-8)31(37-27)17-30-24(11-13-32(40)44-7)19(4)26(36-30)15-28-18(3)23(10-2)35(43)38-28/h9-10,15-16,36-37H,1-2,11-14,17H2,3-8H3,(H,38,43)(H,39,42)/b28-15-,29-16-
• SMILES： COC(CCC1C(C)=C(/C=C2\NC(=O)C(C=C)=C\2C)NC=1CC1NC(/C=C2\NC(=O)C(C)=C\2C=C)=C(C)C=1CCC(OC)=O)=O

Computed Properties

• Exact Mass: 612.29500
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 14
• Monoisotopic Mass: 612.294785
• Heavy Atom Count: 45
• Complexity: 1370
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 142

Experimental Properties

• LogP: 5.36560
• PSA: 142.38000
• Refractive Index: 1.671
• Boiling Point: 850.7°Cat760mmHg
• Flash Point: 468.3°C
• Density: 1.286